A new enzymatic enantioselective synthesis of dialkyl sulfoxides catalysed by monooxygenases
Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/A608352H
Abstract
Numerous dialkyl sulfides were enantioselectively oxidized to optically
active sulfoxides catalysed by chloroperoxidase or cyclohexanone
monooxygenase.
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